5-({2-methoxy-4-[(methylamino)methyl]phenoxy}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one

• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 5-[[2-methoxy-4-(methylaminomethyl)phenoxy]methyl]-1,3-dimethylbenzimidazol-2-one
• InChI: InChI=1S/C19H23N3O3/c1-20-11-13-6-8-17(18(10-13)24-4)25-12-14-5-7-15-16(9-14)22(3)19(23)21(15)2/h5-10,20H,11-12H2,1-4H3
• InChI Key: LSPOKPBWPKATKL-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=C(C=C1)OCC2=CC3=C(C=C2)N(C(=O)N3C)C)OC

Description

The compound 5-({2-methoxy-4-[(methylamino)methyl]phenoxy}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one is a benzimidazolone derivative characterized by a 1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one core. This core structure is substituted at the 5-position with a phenoxymethyl group, which is further functionalized with a 2-methoxy substituent and a 4-(methylaminomethyl) group on the aromatic ring (Fig. 1).

• Structural Features: The benzimidazolone scaffold is a privileged structure in medicinal chemistry, known for its rigidity and ability to engage in hydrogen bonding via the carbonyl oxygen . The phenoxymethyl substituent introduces a flexible linker, allowing the methoxy and methylaminomethyl groups to adopt spatial orientations conducive to target binding . The 2-methoxy group on the phenoxy ring may contribute to electron-donating effects, while the 4-(methylaminomethyl) group introduces basicity, which could influence solubility and pharmacokinetics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-({2-METHOXY-4-[(METHYLAMINO)METHYL]PHENOXY}METHYL)-1,3-DIMETHYL-2,3-DIHYDRO-1H-1,3-BENZODIAZOL-2-ONE typically involves multiple steps, starting with the preparation of the benzodiazole core. This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions. The methoxy and methylamino substituents are introduced through nucleophilic substitution reactions, often using reagents such as sodium methoxide and methylamine .

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to ensure precise control over reaction conditions and to enhance yield and purity. Catalysts such as palladium on carbon (Pd/C) may be employed to facilitate certain steps in the synthesis, particularly those involving hydrogenation or dehydrogenation reactions .

Chemical Reactions Analysis

Types of Reactions

5-({2-METHOXY-4-[(METHYLAMINO)METHYL]PHENOXY}METHYL)-1,3-DIMETHYL-2,3-DIHYDRO-1H-1,3-BENZODIAZOL-2-ONE can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a hydroxyl group using oxidizing agents such as potassium permanganate (KMnO4).

Reduction: The benzodiazole core can be reduced to a dihydrobenzodiazole using reducing agents like lithium aluminum hydride (LiAlH4).

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3).

Reducing agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

Nucleophiles: Sodium methoxide (NaOCH3), methylamine (CH3NH2).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group yields a hydroxyl derivative, while reduction of the benzodiazole core produces a dihydrobenzodiazole .

Scientific Research Applications

5-({2-METHOXY-4-[(METHYLAMINO)METHYL]PHENOXY}METHYL)-1,3-DIMETHYL-2,3-DIHYDRO-1H-1,3-BENZODIAZOL-2-ONE has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: Investigated for its potential as a bioactive compound, with studies focusing on its interactions with various biological targets.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor in the synthesis of pharmaceutical agents.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 5-({2-METHOXY-4-[(METHYLAMINO)METHYL]PHENOXY}METHYL)-1,3-DIMETHYL-2,3-DIHYDRO-1H-1,3-BENZODIAZOL-2-ONE involves its interaction with specific molecular targets, such as enzymes or receptors. The methoxy and methylamino groups play a crucial role in binding to these targets, modulating their activity and leading to various biological effects. The benzodiazole core is essential for maintaining the structural integrity and stability of the compound.

Comparison with Similar Compounds

2-Phenoxymethylbenzimidazoles (Rane et al.)

• Structure: Simple phenoxymethyl-substituted benzimidazoles without the benzimidazolone core or additional substituents .
• The methoxy and methylaminomethyl substituents on the phenoxy ring are absent in Rane’s compounds, which primarily explore unsubstituted phenoxy groups.
• Implications : The target compound’s substituents may improve selectivity or potency in biological assays due to enhanced electronic and steric effects .

5-[(4-Methoxybenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one ()

• Structure: Features a benzimidazolone core with a 4-methoxybenzylamino substituent .
• Key Differences: The substituent in is directly attached to the benzimidazolone’s amino group, whereas the target compound’s phenoxymethyl group is at the 5-position. The methylaminomethyl group in the target compound introduces a secondary amine, which may participate in salt formation or receptor interactions absent in ’s structure.
• Synthesis : Both compounds likely utilize nucleophilic substitution or reductive amination for introducing substituents .

Benzimidazole-1,3-dioxides (BzNO Derivatives)

• Structure : Oxygenated benzimidazole derivatives with 1,3-dioxide moieties .
• Key Differences: The target compound’s 1,3-dimethyl groups increase hydrophobicity compared to the polar dioxides in BzNOs. The phenoxymethyl substituent in the target compound provides a distinct spatial profile versus BzNOs’ planar dioxides.

Phenoxymethyl Group Introduction

• Target Compound: Likely synthesized via nucleophilic substitution between a benzimidazolone intermediate and a 2-methoxy-4-(methylaminomethyl)phenol derivative, using conditions similar to (sodium metabisulfite in DMF) .
• Comparison with and : employs hydrazide-aldehyde condensations for benzimidazole derivatives, while uses acetic acid-mediated cyclization for thiazolidinones. The target compound’s synthesis may combine elements of both, such as reductive amination for the methylaminomethyl group .

Methylaminomethyl Functionalization

• Method: Reductive amination of a 4-formylphenoxy intermediate with methylamine, analogous to procedures in (resin-bound methylaminomethyl synthesis) .

Biological Activity

The compound 5-({2-methoxy-4-[(methylamino)methyl]phenoxy}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one , also known by its CID number 17123353, is a benzimidazole derivative that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including relevant research findings, case studies, and data tables.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{23}N_{3}O_{3}$ with a molecular weight of approximately 345.41 g/mol. The structure features a benzimidazole core, which is known for its diverse pharmacological properties.

Pharmacological Potential

Research indicates that compounds similar to 5-({2-methoxy-4-[(methylamino)methyl]phenoxy}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one exhibit a range of biological activities, particularly in the context of neurological disorders and cancer treatment. The presence of the methoxy group and the benzimidazole core suggest potential interactions with various biological targets.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Anticancer	Potential cytotoxic effects on cancer cell lines.
Neuroprotective	Possible effects on neurodegenerative diseases.
Anticonvulsant	May exhibit anticonvulsant properties.

Case Studies and Research Findings

• Anticancer Activity : A study highlighted the compound's structural analogs showing significant cytotoxic effects against various cancer cell lines, suggesting that modifications to the benzimidazole structure can enhance antitumor activity. The structure-activity relationship (SAR) indicated that specific substitutions could lead to improved efficacy against cancer cells .
• Neuroprotective Effects : Research has suggested that compounds within the same chemical family may possess neuroprotective properties, potentially aiding in the treatment of diseases like Parkinson's and Alzheimer's . The methoxy group is believed to enhance blood-brain barrier permeability, making such compounds promising candidates for neurological applications.
• Anticonvulsant Properties : The compound's structural features align with other known anticonvulsants, indicating a potential for similar activity. SAR studies have shown that modifications can lead to enhanced efficacy in seizure models .

While specific mechanisms for this compound remain under investigation, it is hypothesized that its activity may be mediated through interactions with neurotransmitter receptors or pathways involved in cell proliferation and apoptosis.